4-(4-Fluorophenyl)-2-nitrophenol

• IUPAC Name: 4-(4-fluorophenyl)-2-nitrophenol
• InChI: InChI=1S/C12H8FNO3/c13-10-4-1-8(2-5-10)9-3-6-12(15)11(7-9)14(16)17/h1-7,15H
• InChI Key: MXLQDGRULUXYIY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC(=C(C=C2)O)[N+](=O)[O-])F
• Molecular Formula: C12H8FNO3
• DSSTOX Substance ID: DTXSID00686222
• Molecular Weight: 233.19 g/mol
• CAS No.: 1261961-65-2

Description

4-(4-Fluorophenyl)-2-nitrophenol is a nitrophenol derivative characterized by a nitro (-NO₂) group at the ortho position and a 4-fluorophenyl (-C₆H₄F) substituent at the para position of the phenol ring. For instance, (E)-2-[((4-fluorophenyl)imino)methyl]-4-nitrophenol () shares key features, including the fluorophenyl and nitrophenol moieties, and demonstrates planar molecular geometry with strong intermolecular O―H∙∙∙N hydrogen bonds . Such hydrogen-bonding motifs often influence crystallization behavior and stability, which are critical for applications in materials science and pharmaceuticals.

The compound’s synthesis likely follows routes similar to those described for fluorophenyl-containing derivatives, such as condensation reactions or nucleophilic substitution (e.g., as seen in and ).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(4-Fluorophenyl)-2-nitrophenol typically involves the nitration of 4-fluorophenol. The process can be carried out using a mixture of concentrated sulfuric acid and nitric acid at low temperatures to ensure the selective nitration at the ortho position relative to the hydroxyl group. The reaction is as follows:

$$\text{4-Fluorophenol} + \text{HNO}_3 \rightarrow \text{4-(4-Fluorophenyl)-2-nitrophenol} + \text{H}_2\text{O}$$4-Fluorophenol+HNO3​→4-(4-Fluorophenyl)-2-nitrophenol+H2​O

Industrial Production Methods

Industrial production of 4-(4-Fluorophenyl)-2-nitrophenol may involve continuous flow nitration processes to enhance efficiency and yield. The use of advanced catalysts and optimized reaction conditions can further improve the scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

4-(4-Fluorophenyl)-2-nitrophenol undergoes various chemical reactions, including:

Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a palladium catalyst.

Substitution: The hydroxyl group can participate in nucleophilic substitution reactions, forming ethers or esters.

Oxidation: The phenol group can be oxidized to a quinone derivative under strong oxidizing conditions.

Common Reagents and Conditions

Reduction: Hydrogen gas with palladium on carbon (Pd/C) as a catalyst.

Substitution: Alkyl halides or acyl chlorides in the presence of a base.

Oxidation: Potassium permanganate (KMnO₄) or chromium trioxide (CrO₃).

Major Products Formed

Reduction: 4-(4-Fluorophenyl)-2-aminophenol.

Substitution: 4-(4-Fluorophenyl)-2-alkoxyphenol or 4-(4-Fluorophenyl)-2-acyloxyphenol.

Oxidation: 4-(4-Fluorophenyl)-2-quinone.

Scientific Research Applications

4-(4-Fluorophenyl)-2-nitrophenol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential use in drug development due to its unique structural features.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-(4-Fluorophenyl)-2-nitrophenol involves its interaction with specific molecular targets. The nitro group can undergo bioreduction to form reactive intermediates that interact with cellular components, leading to various biological effects. The fluorine atom enhances the compound’s stability and lipophilicity, facilitating its interaction with lipid membranes and proteins.

Comparison with Similar Compounds

Substituent Position and Hydrogen Bonding

• 4-(4-Fluorophenyl)-2-nitrophenol vs. (E)-2-[((4-fluorophenyl)imino)methyl]-4-nitrophenol: The latter () includes an imino (-CH=N-) linker, enabling additional hydrogen-bonding interactions (O―H∙∙∙N) that form S(6) motifs. This contrasts with the simpler nitro-phenol structure, where only O―H∙∙∙O interactions might dominate. The imino group enhances planarity and stabilizes crystal packing .
• 2-Fluoro-4-nitrophenol (): A positional isomer with fluorine at the ortho and nitro at the para position. Its melting point (120–122°C) is comparable to nitrophenol derivatives, but substituent positioning alters acidity and solubility.

Halogen Substitution Effects

• 4-(4-Chlorophenyl)-2-nitrophenol analogs (): Chlorine’s larger atomic radius compared to fluorine leads to subtle differences in crystal packing despite isostructural frameworks. For example, Cl substituents may induce slightly distorted molecular conformations due to steric effects .

Physicochemical Properties

Compound	Molecular Weight (g/mol)	Melting Point (°C)	Key Features	Evidence Source
4-(4-Fluorophenyl)-2-nitrophenol*	~233.2	N/A	Ortho nitro, para fluorophenyl	Inferred
2-Fluoro-4-nitrophenol	157.1	120–122	Ortho fluorine, para nitro
2-Chloro-4-nitrophenol	173.55	N/A	Ortho chlorine, para nitro
(E)-2-[((4-Fluorophenyl)imino)methyl]-4-nitrophenol	260.2	N/A	Planar structure, O―H∙∙∙N hydrogen bonds

*Estimated based on analogous compounds.

• Acidity: Nitro groups at the ortho position (as in 4-(4-Fluorophenyl)-2-nitrophenol) enhance phenol acidity due to electron-withdrawing effects. Fluorine’s inductive effect further stabilizes the deprotonated form.
• Solubility: Polar nitro and hydroxyl groups suggest solubility in DMF or ethanol, similar to compounds recrystallized in .

Key Research Findings and Contrasts

Hydrogen Bonding vs. Halogen Effects: While shows that Cl/F substitution minimally affects isostructural crystal packing, highlights that functional groups like imino linkages significantly alter intermolecular interactions .

Positional Isomerism: 2-Fluoro-4-nitrophenol () and 4-(4-Fluorophenyl)-2-nitrophenol demonstrate how substituent positioning impacts physical properties (e.g., melting points) and reactivity.